Cas no 1849272-26-9 (Cyanomethoxypyrimidine)

• Product Name: Cyanomethoxypyrimidine
• CAS No: 1849272-26-9
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 6585197
• PubChem ID: 129781748
• Update Time: 2025-08-05

Cyanomethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-pyrimidin-2-yloxyacetonitrile
• 2-(pyrimidin-2-yloxy)acetonitrile
• 1849272-26-9
• cyanomethoxypyrimidine
• EN300-5083262
• Cyanomethoxypyrimidine

• Inchi： 1S/C6H5N3O/c7-2-5-10-6-8-3-1-4-9-6/h1,3-4H,5H2
• InChI Key： NTZCHHGNCVIJLG-UHFFFAOYSA-N
• SMILES： O(CC#N)C1N=CC=CN=1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.8Ų

Additional information on Cyanomethoxypyrimidine

Introduction to Cyanomethoxypyrimidine (CAS No. 1849272-26-9)

Cyanomethoxypyrimidine, a compound with the chemical identifier CAS No. 1849272-26-9, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic compound, characterized by its pyrimidine core structure functionalized with a cyano group and a methoxy group, has garnered attention due to its versatile applications in the synthesis of biologically active molecules.

The structural motif of Cyanomethoxypyrimidine makes it a valuable intermediate in the development of various pharmacological agents. Pyrimidine derivatives are well-documented for their role in modulating biological pathways, particularly those involving nucleic acid metabolism and enzyme inhibition. The presence of the cyano group enhances the compound's reactivity, allowing for further functionalization, while the methoxy group provides stability and influences electronic properties, making it an attractive scaffold for drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Cyanomethoxypyrimidine. These innovations have not only improved yield but also reduced the environmental impact of its synthesis. For instance, catalytic processes employing transition metals have been explored to achieve selective functionalization, aligning with green chemistry principles and reducing waste.

In the realm of medicinal chemistry, Cyanomethoxypyrimidine has been investigated for its potential as an anti-inflammatory agent. Studies have shown that derivatives of this compound can interact with specific enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). By modulating these enzymes, Cyanomethoxypyrimidine-based molecules may offer therapeutic benefits in conditions like arthritis and other chronic inflammatory diseases.

Moreover, the compound has shown promise in oncology research. Pyrimidine derivatives are known to interfere with DNA replication and repair mechanisms in cancer cells. The cyano group in Cyanomethoxypyrimidine facilitates interactions with biomolecules such as kinases and transcription factors, which are often overexpressed or mutated in tumors. Preclinical studies have indicated that certain analogs exhibit cytotoxic effects on various cancer cell lines while maintaining relatively low toxicity towards normal cells.

The development of novel drug candidates often involves optimizing physicochemical properties to enhance bioavailability and pharmacokinetics. In this context, modifications to the structure of Cyanomethoxypyrimidine have been explored to improve solubility, permeability, and metabolic stability. For example, incorporating fluorine atoms or altering the substitution pattern on the pyrimidine ring can significantly influence these properties without compromising biological activity.

Computational chemistry has also played a crucial role in understanding the interactions between Cyanomethoxypyrimidine and biological targets. Molecular docking simulations allow researchers to predict binding affinities and identify potential binding pockets on proteins or nucleic acids. These insights guide experimental design and accelerate the discovery process by prioritizing promising candidates for further validation.

The synthesis of complex derivatives from Cyanomethoxypyrimidine often requires multi-step reactions involving cross-coupling techniques such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of diverse functional groups at specific positions on the pyrimidine scaffold, expanding the chemical space available for drug discovery. Advances in palladium catalysis have made these transformations more accessible and efficient, contributing to the rapid expansion of libraries of pyrimidine-based compounds.

In conclusion, Cyanomethoxypyrimidine (CAS No. 1849272-26-9) stands as a testament to the innovative spirit of modern pharmaceutical research. Its unique structural features and reactivity make it a versatile building block for developing new therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicine.